Cas no 14179-94-3 (1-Pentyne,3-chloro-3-methyl-)

1-Pentyne,3-chloro-3-methyl- structure
1-Pentyne,3-chloro-3-methyl- structure
Product Name:1-Pentyne,3-chloro-3-methyl-
CAS No:14179-94-3
MF:C6H9Cl
MW:116.588660955429
CID:199865
PubChem ID:203334
Update Time:2025-04-19

1-Pentyne,3-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentyne,3-chloro-3-methyl-
    • 3-chloro-3-methylpent-1-yne
    • DTXSID50931198
    • 1-Pentyne, 3-chloro-3-methyl-
    • 4-01-00-01021 (Beilstein Handbook Reference)
    • SCHEMBL6202223
    • 14179-94-3
    • 3-Chloro-3-methyl-1-pentyne
    • BRN 0969353
    • 3-chloro-3-methyl-pent-1-yne
    • AKOS006240460
    • Inchi: 1S/C6H9Cl/c1-4-6(3,7)5-2/h1H,5H2,2-3H3
    • InChI Key: WTNNDYSRQSOJKB-UHFFFAOYSA-N
    • SMILES: ClC(C#C)(C)CC

Computed Properties

  • Exact Mass: 116.03937
  • Monoisotopic Mass: 116.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 98
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.949
  • Boiling Point: 102.3°Cat760mmHg
  • Flash Point: 18°C
  • Refractive Index: 1.442
  • PSA: 0

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